BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,6-
Dimethoxybenzonitrile (CAS: 16932-49-3)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dimethoxybenzonitrile

Cat. No.: B106112

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,6-Dimethoxybenzonitrile, a key
chemical intermediate with applications in organic synthesis and medicinal chemistry. This
document details its physicochemical properties, spectroscopic data, synthesis protocols, and
its role as a scaffold in the development of bioactive molecules. All quantitative data is
presented in structured tables for clarity. Detailed experimental methodologies are provided,
and key synthetic workflows are visualized using Graphviz diagrams.

Chemical and Physical Properties

2,6-Dimethoxybenzonitrile is a white to off-white crystalline solid. Its core structure consists of
a benzene ring substituted with two methoxy groups and a nitrile group at positions 2, 6, and 1,
respectively.
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Property Value Reference(s)

CAS Number 16932-49-3 [1][2]

Molecular Formula CoHoNO2 [1][2]

Molecular Weight 163.17 g/mol [11[2]

Melting Point 118-123 °C [3114]

Boiling Point 310°C [3]
White to beige crystalline

Appearance [5]
powder

Solubility Soluble in methanol [5]
XHAHKSSLDJIEDH-

InChl Key [2]

UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC=C1)OC)C#N  [6]

Spectroscopic Data

The structural features of 2,6-Dimethoxybenzonitrile have been elucidated using various

spectroscopic techniques.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of 2,6-Dimethoxybenzonitrile in CDCIs typically exhibits three distinct

signals corresponding to the aromatic protons and the methoxy protons.

Chemical Shift

Multiplicity Integration Assignment Reference(s)

(ppm)

~7.40 1H H-4 (aromatic) [11[7]
H-3, H-5

~6.60 2H , [11[7]
(aromatic)

~3.90 6H 2 x -OCHs [1][7]
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Note: Chemical shifts are approximate and may vary slightly depending on the solvent and
experimental conditions.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum provides detailed information about the carbon framework of the

molecule.
Chemical Shift (ppm) Assignment Reference(s)
~161 C2, C6 (Ar-O) [5][8]
~133 C4 (Ar-H) [51[8]
~116 C1 (Ar-CN) [5][8]
~104 C3, C5 (Ar-H) [5][8]
~95 CN [5108]
~56 -OCHs [5]18]

Note: Chemical shifts are approximate and may vary depending on the solvent and
experimental conditions.

Infrared (IR) Spectroscopy

The IR spectrum of 2,6-Dimethoxybenzonitrile displays characteristic absorption bands for its
functional groups.
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Wavenumber . .
Intensity Assignment Reference(s)
(cm™)
) C-H stretch (aromatic
~3000-2800 Medium ] ) [2][4]19]
and aliphatic)
~2230 Strong C=N stretch (nitrile) [2][41[9]
) C=C stretch (aromatic
~1600, ~1470 Medium _ [2][4119]
ring)
C-O stretch (aryl
~1280, ~1100 Strong [2][4]19]

ether)

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 2,6-Dimethoxybenzonitrile reveals a fragmentation

pattern consistent with its structure.

mlz Proposed Fragment lon Reference(s)
163 [M]* (Molecular lon) [10][11][12][13]
148 [M - CHs]* [10][11][12][13]
132 [M - OCHs]* [10][11][12][13]
120 [M - CHs - COJ* [10][11][12][13]
102 [M - 2CHs - COJ* [10][11][12][13]

Experimental Protocols

Synthesis from 2,6-Dichlorobenzonitrile

This method involves a nucleophilic aromatic substitution reaction.

Reaction:

Procedure:
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» To a solution of 2,6-dichlorobenzonitrile (1.0 eq) in dry N,N-dimethylformamide (DMF), add
sodium methoxide (2.2 eq).

e Heat the reaction mixture to 80-100 °C and stir for 4-6 hours under an inert atmosphere.
¢ Monitor the reaction progress by thin-layer chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and pour it into ice-water.
o Extract the aqueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl
acetate) to afford 2,6-dimethoxybenzonitrile as a white solid.

Synthesis from 1,3-Dimethoxybenzene

This procedure involves ortho-lithiation followed by cyanation.
Reaction:

e CeHa(OCHs)2 + n-BuLi — Li-CeH3(OCHs)2 + BuH

e Li-CéH3(OCHs)2 + TosCN - (CH30)-CeH3(OCH3)-CN + LiOTs
Procedure:

» To a solution of 1,3-dimethoxybenzene (1.0 eq) in dry tetrahydrofuran (THF) under an inert
atmosphere, add n-butyllithium (1.1 eq) dropwise at 0 °C.

« Stir the reaction mixture at room temperature for 2 hours.

e Cool the mixture to -78 °C and add a solution of p-toluenesulfonyl cyanide (TosCN) (1.2 eq)
in dry THF dropwise.

 Allow the reaction to warm to room temperature and stir overnight.
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e Quench the reaction with a saturated aqueous solution of ammonium chloride.
» Extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate in vacuo.

» Purify the residue by flash chromatography (eluent: hexane/ethyl acetate) to yield 2,6-
dimethoxybenzonitrile.

Role in Drug Discovery and Medicinal Chemistry

While 2,6-Dimethoxybenzonitrile itself has not been reported to possess significant biological
activity, its rigid scaffold and the presence of versatile functional groups make it a valuable
building block in the synthesis of more complex, biologically active molecules.[14][15][16][17]
The dimethoxy-substituted phenyl ring is a common motif in many pharmaceutical agents, and
the nitrile group can be readily converted into other functionalities such as amines, amides, or
tetrazoles.

Derivatives of benzonitriles are known to exhibit a wide range of pharmacological activities,
including as kinase inhibitors.[18][19][20][21] The 2,6-dimethoxy substitution pattern can
influence the conformational preferences of the molecule, which can be crucial for binding to
biological targets.

Visualizations
Synthetic Workflow: From 2,6-Dichlorobenzonitrile

Nucleophilic
Aromatic Substitution

Sodium Methoxide
DMF, 80-100 °C

Aqueous Workup
Extraction

2,6-Dichlorobenzonitrile Column Chromatography 2,6-Dimethoxybenzonitrile

Click to download full resolution via product page

Caption: Synthesis of 2,6-Dimethoxybenzonitrile.

Role as a Scaffold in Medicinal Chemistry
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Caption: Drug discovery workflow utilizing the title compound.

Safety and Handling

2,6-Dimethoxybenzonitrile is harmful if swallowed, in contact with skin, or if inhaled.[10][22]
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated fume hood. In case of contact, wash the affected area with copious amounts of
water. Store in a cool, dry place away from incompatible materials such as strong oxidizing
agents.

Conclusion
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2,6-Dimethoxybenzonitrile is a valuable and versatile intermediate in organic synthesis. This
guide has provided a detailed summary of its physical and chemical properties, comprehensive
spectroscopic data, and reliable synthetic protocols. Its utility as a scaffold for the synthesis of
potentially bioactive molecules underscores its importance for researchers in the field of drug
discovery and medicinal chemistry. Further exploration of the biological activities of novel
compounds derived from this scaffold may lead to the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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